Cas no 8062-15-5 (Lignosulfonic acid)

• Product Name: Lignosulfonic acid
• CAS No: 8062-15-5
• MF: C₂₀H₂₆O₁₀S₂
• MW: 490.544444561005
• CID: 722856
• PubChem ID: 24712
• Update Time: 2025-04-19

Lignosulfonic acid Chemical and Physical Properties

Names and Identifiers

• Lignosulfonic acid
• 3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfopropyl)phenoxy]propane-1-sulfonic acid
• CALCIUM-LIGNIN SULFONATE
• NS00013424
• SCHEMBL21563979
• 8062-15-5
• DTXSID70864136

• Inchi： 1S/C20H26O10S2/c1-28-18-7-3-6-15(20(18)21)12-16(13-32(25,26)27)30-17-9-8-14(11-19(17)29-2)5-4-10-31(22,23)24/h3,6-9,11,16,21H,4-5,10,12-13H2,1-2H3,(H,22,23,24)(H,25,26,27)
• InChI Key： FOGYNLXERPKEGN-UHFFFAOYSA-N
• SMILES： S(CC(CC1C=CC=C(C=1O)OC)OC1C=CC(=CC=1OC)CCCS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 490.09673937g/mol
• Monoisotopic Mass: 490.09673937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 173Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters